Cas no 158500-59-5 (5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester)

• Product Name: 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester
• CAS No: 158500-59-5
• Molecular Formula: C₁₉H₂₄O₁₀
• Molecular Weight: 412.38786
• CID: 837661
• PubChem ID: 45359747

5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester Properties

Names and Identifiers

• 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-, methyl ester
• 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester
• CNIDIOSIDE B METHYL ESTER
• Methyl 3-[6-(β-D-glucopyranosyloxy)-7-methoxy-1-benzofuran-5-yl]p ropanoate
• 6-(beta-D-Glucopyranosyloxy)-7-methoxy-5-benzofuranpropanoic acid methyl ester
• [ "" ]
• CnidiosideBmethylester
• 5-Benzofuranpropanoic acid, 6-(-D-glucopyranosyloxy)-7-methoxy-, methyl ester
• CS-0023929
• AKOS032948841
• FS-10436
• 158500-59-5
• NCGC00385419-01
• methyl 3-[7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-benzofuran-5-yl]propanoate
• NCGC00385419-01_C19H24O10_5-Benzofuranpropanoic acid, 6-(beta-D-glucopyranosyloxy)-7-methoxy-, methyl ester
• HY-N3606
• METHYL 3-(7-METHOXY-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1-BENZOFURAN-5-YL)PROPANOATE
• DA-51999

• InChIKey： AARIHENRSOEJOC-DGQOTAAJSA-N
• Inchi： InChI=1S/C19H24O10/c1-25-12(21)4-3-9-7-10-5-6-27-16(10)18(26-2)17(9)29-19-15(24)14(23)13(22)11(8-20)28-19/h5-7,11,13-15,19-20,22-24H,3-4,8H2,1-2H3/t11-,13-,14+,15-,19+/m1/s1
• SMILES： COC1=C2C(=CC(=C1OC3C(C(C(C(O3)CO)O)O)O)CCC(=O)OC)C=CO2

Computed Properties

• Exact Mass: 412.13700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 412.13694696g/mol
• Heavy Atom Count: 29
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 148Ų

Experimental Properties

• LogP: -0.27430
• PSA: 148.05000
• Boiling Point: 603.5±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 318.8±31.5 °C
• Color/Form: Oil
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides